Cas no 1005299-79-5 (4-ethoxy-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• CAS No: 1005299-79-5
• MF: C₂₂H₂₂N₂O₅S
• MW: 426.485484600067
• CID: 5506788
• Update Time: 2025-09-28

4-ethoxy-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• 4-ethoxy-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• Inchi： 1S/C22H22N2O5S/c1-2-28-18-8-10-19(11-9-18)30(26,27)23-17-7-12-20-16(15-17)5-3-13-24(20)22(25)21-6-4-14-29-21/h4,6-12,14-15,23H,2-3,5,13H2,1H3
• InChI Key： XXKFCXMNXGHCMY-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2=CC=CO2)=O)(=O)=O)=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-ethoxy-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1005299-79-5 and Product Name: 4-ethoxy-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

The compound with the CAS number 1005299-79-5 and the product name 4-ethoxy-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug discovery. The presence of a tetrahydroquinoline core combined with a furan moiety and a sulfonamide functional group makes it a structurally complex and pharmacologically intriguing molecule.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways associated with various diseases. The tetrahydroquinoline scaffold is particularly noteworthy in this context, as it has been extensively studied for its role in inhibiting enzymes such as monoamine oxidases (MAOs) and tyrosine kinases. These enzymes are implicated in conditions ranging from neurodegenerative disorders to cancer. The incorporation of a furan ring into the tetrahydroquinoline core enhances the compound's ability to interact with biological targets by introducing additional hydrogen bonding opportunities and electronic characteristics.

The sulfonamide group at the benzene ring further enriches the compound's pharmacophoric features. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. When integrated into a molecule like this one, the sulfonamide group can serve as a key pharmacophore for binding to specific protein targets. This dual functionality—combining the inhibitory potential of the tetrahydroquinoline-furan system with the versatility of the sulfonamide group—makes this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds that exhibit novel structural motifs are often more likely to elicit unique biological responses compared to those based on well-characterized scaffolds. The unique combination of rings and functional groups in 4-ethoxy-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide positions it as a potential lead compound for developing new therapeutic agents.

One particularly exciting area of research involves the exploration of compounds that can modulate central nervous system (CNS) function. The tetrahydroquinoline-furan moiety has shown promise in preclinical studies as a potential inhibitor of MAOs, which are enzymes that play a critical role in regulating neurotransmitter levels. Dysregulation of these enzymes has been linked to conditions such as depression and Parkinson's disease. By targeting MAOs, compounds like this one could offer new therapeutic strategies for treating these disorders.

The sulfonamide group also contributes to the compound's potential CNS activity. Sulfonamides have been shown to cross the blood-brain barrier (BBB) and interact with CNS-specific targets. This property is particularly valuable for developing drugs that need to exert their effects within the brain while minimizing systemic side effects. The combination of these features makes 4-ethoxy-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide an attractive candidate for further exploration in CNS-related therapeutic areas.

Another area where this compound shows promise is in oncology research. The structural framework of tetrahydroquinoline-furan derivatives has been explored for their ability to inhibit kinases involved in cancer cell proliferation and survival. By targeting these kinases, such compounds can disrupt signaling pathways that drive tumor growth and progression. The presence of additional functional groups like the sulfonamide can further enhance binding affinity and selectivity for cancer-specific targets.

In vitro studies have begun to unravel the mechanistic aspects of how this compound interacts with biological targets. Initial experiments suggest that it can bind to MAOs with high affinity, leading to inhibition of enzyme activity. This inhibition could potentially alter neurotransmitter levels in affected tissues, offering therapeutic benefits for neurological disorders. Additionally, preliminary data indicate that the sulfonamide group may contribute to interactions with other enzymes or receptors involved in cancer metabolism.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining regioselectivity and stereochemical integrity. Achieving such precision is crucial for ensuring that the final product retains its intended biological activity. Recent advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and fewer synthetic hurdles.

As research continues to progress, it is likely that more derivatives will be synthesized and evaluated for their biological activity. The flexibility offered by the various functional groups present in this compound allows for extensive structural modifications without compromising its core pharmacophoric features. This adaptability is key to developing optimized drug candidates that meet stringent pharmacological requirements.

The development of new pharmaceuticals is often hampered by challenges related to drug solubility, bioavailability, and metabolic stability. However, compounds like this one have shown potential in overcoming some of these obstacles through careful molecular design. By incorporating features such as hydrogen bond donors/acceptors (e.g., hydroxyl groups or amide functionalities) and lipophilic moieties (e.g., aromatic rings), researchers can fine-tune properties such as solubility and membrane permeability.

In conclusion,4-ethoxy-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide represents a promising lead compound with applications spanning multiple therapeutic areas including neurology and oncology. Its unique structural composition—featuring a tetrahydroquinoline-furan core coupled with an ethoxy-substituted benzene ring terminated by a sulfonamide group—provides multiple opportunities for interaction with biological targets while maintaining structural diversity necessary for successful drug development.